Cas no 1251088-35-3 (2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde)

• Product Name: 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde
• CAS No: 1251088-35-3
• MF: C₁₁H₈FNOS
• MW: 221.25072479248
• CID: 5098684
• Update Time: 2025-05-20

2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde

• Inchi： 1S/C11H8FNOS/c12-9-3-1-2-8(4-9)5-11-13-6-10(7-14)15-11/h1-4,6-7H,5H2
• InChI Key： NRDDFLAMYJKBGY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1CC1=CC=CC(F)=C1

Additional information on 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde

Introduction to 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde (CAS No. 1251088-35-3)

2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde (CAS No. 1251088-35-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiazole ring and a fluoro-substituted benzyl group, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde is defined by its molecular formula, C₁₁H₉FNO₂S, and its molecular weight of 240.26 g/mol. The presence of the thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts unique chemical and biological properties to the molecule. The fluoro-substituted benzyl group further enhances these properties by introducing additional electronic and steric effects.

In the context of medicinal chemistry, 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde has been studied for its potential as a lead compound in the development of new drugs. Recent research has focused on its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders.

Beyond its potential as a therapeutic agent, 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde has also been investigated for its use in chemical synthesis. The aldehyde functional group present in the molecule can serve as a versatile handle for further chemical modifications, allowing researchers to synthesize a wide range of derivatives with diverse biological activities. This versatility is particularly valuable in the early stages of drug discovery, where the ability to rapidly generate and screen large libraries of compounds is crucial.

In addition to its biological and synthetic applications, 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde has been studied for its physical and chemical properties. For example, its solubility in various solvents and its stability under different conditions have been characterized to facilitate its use in laboratory settings. These properties are essential for optimizing experimental protocols and ensuring reproducibility in research studies.

The synthesis of 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of 3-fluorobenzylamine with thioglycolic acid followed by oxidation to form the aldehyde. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, which are increasingly important in modern chemical research.

In conclusion, 2-(3-Fluoro-benzyl)-thiazole-5-carbaldehyde (CAS No. 1251088-35-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents and chemical tools. Ongoing research continues to uncover new applications and optimize existing methods for its synthesis and use.